![molecular formula C10H14O3 B2711806 5-Tert-butyl-2-methylfuran-3-carboxylic acid CAS No. 38422-62-7](/img/structure/B2711806.png)
5-Tert-butyl-2-methylfuran-3-carboxylic acid
Overview
Description
5-Tert-butyl-2-methylfuran-3-carboxylic acid is a chemical compound with the molecular formula C10H14O3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 5-Tert-butyl-2-methylfuran-3-carboxylic acid can be represented by the SMILES stringCC(C)(C)C1=CC(C)=C(C(O)=O)O1
. This indicates that the molecule consists of a furan ring with a tert-butyl group and a methyl group attached to it, as well as a carboxylic acid group . Physical And Chemical Properties Analysis
5-Tert-butyl-2-methylfuran-3-carboxylic acid is a solid substance . Its molecular weight is 182.22 . More detailed physical and chemical properties, such as melting point, boiling point, and solubility, are not available in the sources I found.Scientific Research Applications
Chemical Synthesis and Reactions
Furan Derivatives Synthesis : The reduction of 5-tert-butylfuran-3-carboxylic acid derivatives can lead to bis(hydroxymethyl)furans, which are important for creating various chemical compounds. This study highlights the formation of bis(phosphonomethyl)furans and their unique reactivity patterns, emphasizing the shielding effect of the tert-butyl group (Pevzner, 2002).
Biomass-Derived Acid Chlorides : Research indicates that acid chloride derivatives of 5-(chloromethyl)furan-2-carboxylic acid can be efficiently produced from biomass-derived aldehydes. These derivatives are valuable intermediates for creating biofuels and polymers (Dutta, Wu, & Mascal, 2015).
Potential Medical Applications
Metabolism Studies : A study on the metabolism of related compounds, such as 3,5-di-tert-butyl-4-hydroxytoluene, provides insights into how similar tert-butyl compounds are metabolized in the body. Such studies are crucial for understanding the potential medical applications of these compounds (Daniel, Gage, & Jones, 1968).
Organometallic Chemistry in Medicine : Research into organometallic compounds, including those with tert-butyl groups, is gaining attention for their potential in medicinal chemistry. This includes the synthesis of complex structures for use as substitutes in drug candidates (Patra, Merz, & Metzler-Nolte, 2012).
Safety and Hazards
properties
IUPAC Name |
5-tert-butyl-2-methylfuran-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-6-7(9(11)12)5-8(13-6)10(2,3)4/h5H,1-4H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWWAPYOVUAEIJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C(C)(C)C)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Tert-butyl-2-methylfuran-3-carboxylic acid | |
CAS RN |
38422-62-7 | |
Record name | 5-(tert-Butyl)-2-methyl-3-furoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.